Cas no 618070-63-6 (1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID)

• Product Name: 1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• CAS No: 618070-63-6
• MF: C₁₁H₆BrF₃N₂O₂
• MW: 335.076752185822
• MDL: MFCD03934808
• CID: 955231
• PubChem ID: 4423667
• Update Time: 2025-06-10

1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID
• 1-(4-BROMOPHENYL)-5-TRIFLUOROMETHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
• MFCD03934808
• 1-(4-bromophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic Acid
• AS-72246
• AKOS000150978
• DB-073014
• 1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
• DTXSID80403136
• W18891
• PANAIRIJPGLPGO-UHFFFAOYSA-N
• SCHEMBL24303272
• CS-0060247
• 618070-63-6

• MDL： MFCD03934808
• Inchi： 1S/C11H6BrF3N2O2/c12-6-1-3-7(4-2-6)17-9(11(13,14)15)8(5-16-17)10(18)19/h1-5H,(H,18,19)
• InChI Key： PANAIRIJPGLPGO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C(F)(F)F)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 333.95647g/mol
• Monoisotopic Mass: 333.95647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID

Comprehensive Overview of 1-(4-BROMOPHENYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID (CAS No. 618070-63-6)

1-(4-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 618070-63-6) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole carboxylic acid family, a class known for its versatile applications in drug discovery and material science. With its unique structural features, including a 4-bromophenyl group and a trifluoromethyl substituent, this molecule exhibits remarkable potential as a building block for synthesizing bioactive molecules.

The growing interest in 1-(4-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is driven by its role in the development of novel enzyme inhibitors and receptor modulators. Researchers are particularly intrigued by its ability to interact with biological targets, making it a valuable candidate for studying structure-activity relationships (SAR). In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design.

One of the most frequently asked questions about CAS No. 618070-63-6 is its synthetic route and purity standards. The compound is typically synthesized through multi-step organic reactions, including cyclization and functional group transformations. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure its purity and structural integrity. These analytical techniques are essential for meeting the stringent requirements of pharmaceutical intermediates and fine chemicals.

Another hot topic surrounding 1-(4-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid is its potential applications in crop protection. The agrochemical industry has shown keen interest in pyrazole derivatives due to their herbicidal and fungicidal activities. The trifluoromethyl group in this compound enhances its bioavailability, making it a promising candidate for developing next-generation pesticides with improved efficacy and environmental safety.

From an industrial perspective, the scalability of producing CAS No. 618070-63-6 is a critical consideration. Manufacturers are investing in green chemistry approaches to optimize the synthesis process, reducing waste and energy consumption. This aligns with the global trend toward sustainable chemical production, a topic highly relevant to today's environmentally conscious consumers and regulatory bodies.

In summary, 1-(4-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 618070-63-6) represents a cutting-edge compound with diverse applications in medicinal chemistry, agrochemicals, and material science. Its unique structural attributes and functional versatility make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple industries.